Cas no 1255099-23-0 (3-(2-Aminoethyl)-2-hydroxybenzoic Acid Hydrobromide)

• Product Name: 3-(2-Aminoethyl)-2-hydroxybenzoic Acid Hydrobromide
• CAS No: 1255099-23-0
• MF: C₉H₁₂BrNO₃
• MW: 262.100481987
• MDL: MFCD17926324
• CID: 2760712
• PubChem ID: 71741661
• Update Time: 2025-05-24

3-(2-Aminoethyl)-2-hydroxybenzoic Acid Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-(2-Aminoethyl)-2-hydroxybenzoic Acid Hydrobromide
• DTXSID90857161
• 3-(2-Amino-ethyl)-2-hydroxy-benzoic Acid HBr
• 3-(2-Amino-ethyl)-2-hydroxy-benzoic acid hydrobromide
• 3-(2-Aminoethyl)-2-hydroxybenzoic acid--hydrogen bromide (1/1)
• 3-(2-aminoethyl)-2-hydroxybenzoic acid;hydrobromide
• 3-(2-AMINOETHYL)-2-HYDROXYBENZOIC ACID HBR
• AS-35782
• AKOS027254289
• 3-(2-Aminoethyl)-2-hydroxybenzoicacidhydrobromide
• Benzoic acid, 3-(2-aminoethyl)-2-hydroxy-, hydrobromide (1:1)
• 1255099-23-0
• MFCD17926324

• MDL： MFCD17926324
• Inchi： 1S/C9H11NO3.BrH/c10-5-4-6-2-1-3-7(8(6)11)9(12)13;/h1-3,11H,4-5,10H2,(H,12,13);1H
• InChI Key： AEWGWNWOYMQGOH-UHFFFAOYSA-N
• SMILES： Br.OC1C(C(=O)O)=CC=CC=1CCN

Computed Properties

• Exact Mass: 261.00006Da
• Monoisotopic Mass: 261.00006Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid

3-(2-Aminoethyl)-2-hydroxybenzoic Acid Hydrobromide Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 3-(2-Aminoethyl)-2-hydroxybenzoic Acid Hydrobromide

3-(2-Aminoethyl)-2-hydroxybenzoic Acid Hydrobromide: A Comprehensive Overview

The compound with CAS No. 1255099-23-0, commonly referred to as 3-(2-Aminoethyl)-2-hydroxybenzoic Acid Hydrobromide, is a fascinating molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is a hydrobromide salt of 3-(2-aminoethyl)-2-hydroxybenzoic acid, which combines an aminoethyl group, a hydroxyl group, and a carboxylic acid moiety in a single structure. The presence of these functional groups makes it highly versatile and amenable to various chemical modifications, positioning it as a valuable intermediate in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of 3-(2-Aminoethyl)-2-hydroxybenzoic Acid Hydrobromide in the design of bioactive molecules. Researchers have explored its ability to act as a scaffold for constructing peptide-like structures, which are crucial for mimicking natural biomolecules. The aminoethyl group, in particular, plays a pivotal role in enabling hydrogen bonding and enhancing the compound's solubility in aqueous environments. This property is highly desirable for pharmaceutical applications, where bioavailability is a critical factor.

One of the most notable studies involving this compound has focused on its role as a precursor in the synthesis of β-lactam antibiotics. The hydroxyl and carboxylic acid groups provide reactive sites for cyclization reactions, which are essential for forming the β-lactam ring—a hallmark structural feature of penicillin and cephalosporin derivatives. By leveraging these functional groups, chemists have successfully synthesized novel β-lactam analogs with improved potency and reduced resistance profiles.

In addition to its applications in antibiotic development, 3-(2-Aminoethyl)-2-hydroxybenzoic Acid Hydrobromide has also shown promise in the field of enzyme inhibition. Recent research has demonstrated its ability to inhibit serine proteases, such as trypsin and chymotrypsin, through competitive binding at the active site. This inhibitory activity suggests potential applications in treating conditions associated with excessive protease activity, such as inflammation and certain types of cancer.

The synthesis of 3-(2-Aminoethyl)-2-hydroxybenzoic Acid Hydrobromide typically involves multi-step processes that emphasize precision and control over stereochemistry. One common approach begins with the bromination of 3-(2-aminoethyl)-2-hydroxybenzoic acid using HBr gas or concentrated hydrobromic acid. This reaction generates the hydrobromide salt while maintaining the integrity of the functional groups. Subsequent purification steps ensure high purity levels, making it suitable for downstream applications.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided critical insights into its molecular structure, confirming the presence of all functional groups and validating its identity. Furthermore, X-ray crystallography has been employed to determine its three-dimensional arrangement, which is essential for understanding its interactions with biological targets.

Looking ahead, ongoing research is exploring the potential of 3-(2-Aminoethyl)-2-hydroxybenzoic Acid Hydrobromide as a building block for creating peptide-based vaccines. Its unique combination of functional groups allows for the construction of immunogenic peptides that can elicit strong immune responses against specific pathogens. Early results from preclinical studies are encouraging, suggesting that this approach could lead to novel vaccines with enhanced efficacy and safety profiles.

In conclusion, 3-(2-Aminoethyl)-2-hydroxybenzoic Acid Hydrobromide (CAS No. 1255099-23-0) is a multifaceted compound with significant implications across various domains of chemistry and biology. Its structural features make it an invaluable tool in drug discovery, while its chemical versatility opens doors to innovative applications in materials science and beyond. As research continues to uncover new dimensions of this compound's potential, it stands poised to play a pivotal role in advancing modern medicine.